Cas no 1368353-98-3 (Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl-)

• Product Name: Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl-
• CAS No: 1368353-98-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5264139
• Update Time: 2025-05-20

Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl-
• 1-(2-Aminoethyl)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-9(2)3-5-10(12,6-4-9)7-8-11/h12H,3-8,11H2,1-2H3
• InChI Key： MYJOWQUPKOXIOP-UHFFFAOYSA-N
• SMILES： C1(CCN)(O)CCC(C)(C)CC1

Additional information on Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl-

Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- (CAS No: 1368353-98-3)

Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- is a versatile organic compound with the CAS registry number 1368353-98-3. This compound is characterized by its cyclohexanol backbone, which is substituted with a 2-aminoethyl group at the 1-position and two methyl groups at the 4-position. Its molecular formula is C₁₀H₂₀N₂O, and it has a molecular weight of approximately 196.27 g/mol. The compound exhibits a melting point of around -5°C and a boiling point of about 175°C at standard pressure.

The synthesis of Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- typically involves multi-step reactions, often starting from cyclohexanone as the precursor. The introduction of the aminoethyl group and the dimethyl substituents requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- finds applications in various fields due to its unique chemical properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and analgesic activities. Recent studies have highlighted its role in drug delivery systems, where its amphiphilic nature facilitates the encapsulation of hydrophobic drugs into nanoparticles.

In materials science, this compound is utilized as a building block for polyurethanes and other polymers. Its ability to form stable bonds with isocyanates makes it valuable in the development of high-performance coatings and adhesives. Researchers have also explored its use in creating biodegradable plastics, addressing the growing concern over environmental sustainability.

The latest research on Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- has focused on its role in green chemistry processes. By incorporating this compound into catalytic cycles, scientists have achieved significant reductions in energy consumption and waste generation during chemical transformations. These findings underscore its potential as a sustainable alternative to traditional reagents.

In conclusion, Cyclohexanol, 1-(2-aminoethyl)-4,4-dimethyl- (CAS No: 1368353-98-3) is a multifaceted compound with promising applications across diverse industries. Its continued exploration in cutting-edge research ensures that it remains a key player in advancing modern chemistry and materials science.